molecular formula C19H24N4O3S B6486667 5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol CAS No. 868219-58-3

5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

Cat. No. B6486667
CAS RN: 868219-58-3
M. Wt: 388.5 g/mol
InChI Key: RMKJVQKWTMHLOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including a triazole ring, a thiazole ring, a piperidine ring, and methoxy groups. These functional groups are common in many biologically active compounds and could contribute to potential biological activities .


Molecular Structure Analysis

The compound has a complex structure with multiple rings. The presence of nitrogen in the triazole and piperidine rings, sulfur in the thiazole ring, and oxygen in the methoxy groups could allow for various interactions with biological targets .


Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of the reactive triazole and thiazole rings. For example, the introduction of fluoro, chloro, and cyano groups at certain positions could enhance its biological activity .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the methoxy groups could increase its lipophilicity, which could affect its absorption and distribution in the body .

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol”:

Anticancer Research

5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol: has shown potential as an anticancer agent. Its structure allows it to interact with various cellular targets, inhibiting the proliferation of cancer cells. Studies have demonstrated its efficacy against multiple cancer cell lines, including breast, lung, and colon cancers . The compound’s ability to induce apoptosis and inhibit angiogenesis makes it a promising candidate for further development in cancer therapy.

Antimicrobial Activity

This compound exhibits significant antimicrobial properties. It has been tested against a range of bacterial and fungal pathogens, showing strong inhibitory effects. The presence of the triazole and thiazole rings in its structure enhances its ability to disrupt microbial cell walls and inhibit essential enzymes . This makes it a valuable compound for developing new antibiotics and antifungal agents.

Neuroprotective Effects

Research has indicated that 5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol may have neuroprotective properties. It has been shown to protect neuronal cells from oxidative stress and apoptosis, which are common features in neurodegenerative diseases such as Alzheimer’s and Parkinson’s . The compound’s ability to modulate neurotransmitter levels and reduce inflammation in the brain further supports its potential as a neuroprotective agent.

Anti-inflammatory Applications

The compound has demonstrated anti-inflammatory effects in various in vitro and in vivo models. It can inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory pathways . This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Properties

5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol: has been found to possess strong antioxidant properties. It can scavenge free radicals and reduce oxidative stress in cells . This property is beneficial in preventing cellular damage and aging, and it could be utilized in developing supplements or drugs aimed at enhancing cellular health and longevity.

Cardioprotective Effects

Studies have shown that this compound can have cardioprotective effects. It helps in reducing myocardial infarction size and improving cardiac function after ischemic events . The compound’s ability to modulate oxidative stress and inflammation in cardiac tissues contributes to its protective effects, making it a potential therapeutic agent for cardiovascular diseases.

Antidiabetic Potential

Research has indicated that 5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol may have antidiabetic properties. It can enhance insulin sensitivity and reduce blood glucose levels in diabetic models . The compound’s ability to modulate glucose metabolism and improve pancreatic function suggests its potential use in managing diabetes.

Antiviral Activity

The compound has shown promising antiviral activity against various viruses, including influenza and herpes simplex virus . Its mechanism of action involves inhibiting viral replication and enhancing the host’s immune response. This makes it a potential candidate for developing new antiviral therapies.

Future Directions

Future research could focus on further elucidating the biological activity of the compound and optimizing its structure for improved efficacy and safety .

properties

IUPAC Name

5-[(3,4-dimethoxyphenyl)-(4-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N4O3S/c1-12-6-8-22(9-7-12)16(13-4-5-14(25-2)15(10-13)26-3)17-18(24)23-19(27-17)20-11-21-23/h4-5,10-12,16,24H,6-9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RMKJVQKWTMHLOK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)C(C2=CC(=C(C=C2)OC)OC)C3=C(N4C(=NC=N4)S3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-((3,4-Dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.